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Compound of Interest

Compound Name: Demethylwedelolactone sulfate

Cat. No.: B15592164 Get Quote

CAS Number: 1318240-80-0 Molecular Formula: C₁₅H₈O₁₀S Molecular Weight: 380.28 g/mol

This technical guide provides a comprehensive overview of Demethylwedelolactone sulfate,

a coumestan isolated from the medicinal plant Eclipta prostrata L.[1][2]. Due to the limited

availability of specific experimental data for the sulfated form, this document also extensively

covers the known biological activities, mechanisms of action, and experimental protocols for its

parent compound, demethylwedelolactone, and the closely related wedelolactone. This

information serves as a critical reference point for researchers and drug development

professionals interested in the potential therapeutic applications of Demethylwedelolactone
sulfate.

Chemical and Physical Properties
Demethylwedelolactone sulfate is a sulfated derivative of demethylwedelolactone, a naturally

occurring coumestan. The addition of a sulfate group is known to enhance the water solubility

of the compound, which may influence its pharmacokinetic properties and biological activity[1].
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Property Value Source

CAS Number 1318240-80-0 [1][2]

Molecular Formula C₁₅H₈O₁₀S [1][2]

Molecular Weight 380.28 [1][2]

Botanical Source Eclipta prostrata L. [2]

Compound Type Coumarin [1]

Biological Activities and Potential Therapeutic
Applications
While specific biological activity data for Demethylwedelolactone sulfate is not extensively

available in current literature, the activities of its parent compound, demethylwedelolactone,

and the related coumestan, wedelolactone, have been studied. These compounds, also found

in Eclipta prostrata, are known to possess a range of pharmacological properties, including

anti-inflammatory, anti-cancer, and hepatoprotective effects[3][4]. The general biological

activities of coumestans are wide-ranging and include estrogenic, anti-osteoporotic,

neuroprotective, and antioxidant effects[5][6]. The sulfation of flavonoids can modulate their

biological activity[7].

Anti-Cancer Activity
Demethylwedelolactone has demonstrated potential anti-cancer properties. In vitro studies

have shown that it can inhibit the motility and invasiveness of MDA-MB-231 breast cancer

cells[3]. Furthermore, it has been observed to suppress the metastasis and lung colonization of

these tumor cells in nude mice[3].

Anti-Inflammatory Activity
Both demethylwedelolactone and wedelolactone have been reported to attenuate inflammation

induced by cigarette smoke extract by blocking autophagy flux in respiratory epithelial cells[3].

Trypsin Inhibition
Demethylwedelolactone is a known inhibitor of trypsin, a serine protease.
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Compound Activity IC₅₀ Source

Demethylwedelolacto

ne
Trypsin Inhibition 3.0 µg/ml [4]

Mechanism of Action & Signaling Pathways
Detailed signaling pathway information for Demethylwedelolactone sulfate is not yet

elucidated. However, studies on wedelolactone provide insights into the potential mechanisms.

Wedelolactone has been shown to modulate several key signaling pathways:

PI3K/AKT/NRF2 and SLC7A11/GPX4 Signaling Pathways: Wedelolactone is suggested to

alleviate oxidative stress and ferroptosis by activating these pathways.

NF-κB Signaling Pathway: Wedelolactone can inhibit the abnormal proliferation of human

renal mesangial cells by regulating this pathway.

c-Myc Oncogenic Signaling: This compound has been observed to interrupt c-Myc signaling

in prostate cancer cells.

Below is a diagram illustrating the potential signaling pathway of wedelolactone in mitigating

sepsis-induced liver injury.
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Caption: Potential mechanism of Wedelolactone in mitigating liver injury.

Experimental Protocols
Specific experimental protocols for Demethylwedelolactone sulfate are not available.

However, protocols for the extraction of its parent compound and general methods for sulfation

of flavonoids are described below.

Extraction of Demethylwedelolactone from Eclipta
prostrata
A general workflow for the isolation of coumestans from Eclipta prostrata would typically involve

the following steps:
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Caption: General workflow for isolating Demethylwedelolactone.

Chemical Synthesis of Demethylwedelolactone Sulfate
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A specific protocol for the synthesis of Demethylwedelolactone sulfate is not readily available

in the literature. However, a general method for the sulfation of flavonoids and other phenolic

compounds can be adapted. This often involves the use of a sulfating agent such as sulfur

trioxide pyridine complex or chlorosulfonic acid in an appropriate solvent.

A plausible synthetic route is outlined below:
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Anhydrous Solvent
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Caption: A plausible synthetic workflow for Demethylwedelolactone sulfate.

Future Research Directions
The existing literature indicates a significant knowledge gap regarding the specific biological

activities and mechanisms of Demethylwedelolactone sulfate. Future research should focus

on:

Quantitative Biological Assays: Determining the IC₅₀ or EC₅₀ values of

Demethylwedelolactone sulfate in various cancer cell lines and inflammatory models to

compare its potency with demethylwedelolactone.

Mechanism of Action Studies: Investigating the specific signaling pathways modulated by

Demethylwedelolactone sulfate.

Pharmacokinetic and Toxicological Profiling: Evaluating the absorption, distribution,

metabolism, excretion (ADME), and toxicity profile of the sulfated compound.
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Development of a Standardized Synthesis Protocol: Establishing a reproducible and scalable

method for the synthesis of Demethylwedelolactone sulfate to ensure a consistent supply

for research purposes.

Conclusion
Demethylwedelolactone sulfate is a naturally derived coumestan with potential for

therapeutic applications, inferred from the known activities of its parent compound. The

enhanced solubility due to sulfation may offer advantages in terms of bioavailability. However, a

lack of direct experimental data necessitates further investigation to fully characterize its

pharmacological profile. This guide provides a foundational understanding for researchers to

explore the therapeutic potential of this promising compound.

Disclaimer: The information provided in this technical guide is for research purposes only and is

not intended for medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15592164#demethylwedelolactone-sulfate-cas-
number-1318240-80-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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